Cas no 545354-16-3 (2-(2,4-Dichlorophenoxy)-1-(2-methyl-1-piperidyl)-1-propanone)

• Product Name: 2-(2,4-Dichlorophenoxy)-1-(2-methyl-1-piperidyl)-1-propanone
• CAS No: 545354-16-3
• MF: C₁₅H₁₉Cl₂NO₂
• MW: 316.222862482071
• MDL: MFCD03388524
• CID: 1056928
• PubChem ID: 3717576
• Update Time: 2025-10-30

2-(2,4-Dichlorophenoxy)-1-(2-methyl-1-piperidyl)-1-propanone Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenoxy)-1-(2-methylpiperidin-1-yl)propan-1-one
• 3-[5-(hydroxymethyl)pyridin-2-yl]benzonitrile
• 2-(2,4-Dichlorophenoxy)-1-(2-methyl-1-piperidyl)-1-propanone
• 3-[5-(Hydroxymethyl)-2-pyridyl]benzonitrile
• C15H19Cl2NO2
• Oprea1_271185
• STK158868
• 5172AJ
• TRA0043662
• SY017417
• AX8269010
• ST50719997
• 2-(2,4-dichlorophenoxy)-1-(2-methylpiperidyl)propan-1-one
• 2-(2,4-dichlorophenoxy)-1-(2-methylpiperidino)-1-propanone
• CS-0313991
• AKOS016608931
• MFCD03388524
• 545354-16-3
• AS-32450
• AKOS003298264
• A870426
• 2-(2 pound not4-Dichlorophenoxy)-1-(2-methyl-1-piperidyl)-1-propanone
• DA-17409

• MDL： MFCD03388524
• Inchi： 1S/C15H19Cl2NO2/c1-10-5-3-4-8-18(10)15(19)11(2)20-14-7-6-12(16)9-13(14)17/h6-7,9-11H,3-5,8H2,1-2H3
• InChI Key： YPLJIJRQNDNTDH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C(N1CCCCC1C)=O)Cl

Computed Properties

• Exact Mass: 210.07900
• Monoisotopic Mass: 315.0792842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 4.4

Experimental Properties

• PSA: 56.91000
• LogP: 2.11258

Additional information on 2-(2,4-Dichlorophenoxy)-1-(2-methyl-1-piperidyl)-1-propanone

Professional Introduction to Compound with CAS No. 545354-16-3 and Product Name: 2-(2,4-Dichlorophenoxy)-1-(2-methyl-1-piperidyl)-1-propanone

The compound with the CAS number 545354-16-3 and the product name 2-(2,4-Dichlorophenoxy)-1-(2-methyl-1-piperidyl)-1-propanone represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure, characterized by a 2,4-dichlorophenoxy group and a 2-methyl-1-piperidyl moiety, suggests a versatile framework that could be exploited for the development of novel therapeutic agents.

In recent years, there has been a growing interest in designing molecules that combine efficacy with minimal side effects. The presence of the 2,4-dichlorophenoxy group in this compound is particularly noteworthy, as it is a common pharmacophore found in various agrochemicals and pharmaceuticals. This moiety is known for its ability to enhance binding affinity to biological targets, making it a valuable component in drug design. Additionally, the 2-methyl-1-piperidyl group contributes to the compound's lipophilicity, which is often crucial for membrane permeability and oral bioavailability.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. The 2-methyl-1-piperidyl substituent not only improves the pharmacokinetic properties of a molecule but also can modulate its interaction with biological receptors. This has led to the exploration of piperidine-based compounds in various therapeutic areas, including central nervous system (CNS) disorders and oncology. The compound in question may serve as a valuable scaffold for further derivatization, allowing researchers to fine-tune its properties for specific applications.

The synthesis of 2-(2,4-Dichlorophenoxy)-1-(2-methyl-1-piperidyl)-1-propanone involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the functionalization of the 2,4-dichlorophenoxy group, followed by the introduction of the 2-methyl-1-piperidyl moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, are often employed to achieve this transformation efficiently.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the 2,4-dichlorophenoxy and 2-methyl-1-piperidyl groups creates a diverse chemical space that can be explored through structure-activity relationship (SAR) studies. By systematically modifying these substituents, researchers can identify analogs with improved pharmacological profiles. For instance, variations in the chlorine atoms or the piperidine ring can significantly alter the compound's potency and selectivity.

The pharmaceutical industry has increasingly recognized the importance of computational chemistry in accelerating drug development. Molecular modeling techniques are now routinely used to predict how different modifications will affect a compound's biological activity. In the case of 2-(2,4-Dichlorophenoxy)-1-(2-methyl-1-piperidyl)-1-propanone, computational studies can help guide synthetic efforts by identifying optimal conformations and predicting interactions with target enzymes or receptors.

Furthermore, green chemistry principles are being integrated into drug discovery processes to minimize environmental impact. The synthesis of 2-(2,4-Dichlorophenoxy)-1-(2-methyl-1-piperidyl)-1-propanone offers an opportunity to apply these principles by optimizing reaction conditions for energy efficiency and waste reduction. Solvent-free reactions or catalytic methods that reduce reliance on hazardous reagents are being explored to make the process more sustainable.

In conclusion, 545354-16-3 and its corresponding product name represent a promising candidate for further investigation in pharmaceutical research. The unique structural features of this compound make it an attractive scaffold for developing novel therapeutics. With ongoing advancements in synthetic chemistry and computational methods, there is significant potential for this molecule to contribute to future medical breakthroughs.